Cas no 1160254-43-2 (2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride
• CAS No: 1160254-43-2
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• MDL: MFCD03421206
• CID: 4682276
• Update Time: 2025-08-05

2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHOXYPHENYL)-8-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• STL197027
• BBL014618
• R7114
• 4-quinolinecarbonyl chloride, 2-(4-methoxyphenyl)-8-methyl-
• 2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421206
• Inchi： 1S/C18H14ClNO2/c1-11-4-3-5-14-15(18(19)21)10-16(20-17(11)14)12-6-8-13(22-2)9-7-12/h3-10H,1-2H3
• InChI Key： QYGJZSRWTOMMPH-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(=CC=2)OC)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 395
• Topological Polar Surface Area: 39.2

Additional information on 2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride

2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride

The compound 2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride, with CAS No. 1160254-43-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is notable for its unique structure, which combines a quinoline core with a methoxyphenyl substituent and a carbonyl chloride group. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of 2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for bioactive compounds, particularly in the design of kinase inhibitors and other enzyme-targeting molecules. The methoxy group on the phenyl ring contributes to enhanced solubility and bioavailability, while the quinoline moiety provides a rigid framework that can interact with target proteins through π-π stacking and hydrogen bonding.

In addition to its medicinal applications, this compound has been utilized in the synthesis of advanced materials. For instance, it has been employed as a monomer in the preparation of polymeric materials with tailored electronic properties. The carbonyl chloride group facilitates polymerization reactions, enabling the creation of materials with applications in optoelectronics and sensors. Recent advancements in this area have demonstrated improved charge transport properties in devices incorporating these polymers.

The synthesis of 2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride typically involves multi-step organic reactions, often starting from readily available quinoline derivatives. Key steps include Friedel-Crafts alkylation or acylation to introduce the methoxyphenyl group and subsequent oxidation or coupling reactions to install the carbonyl chloride functionality. Optimization of these steps has led to higher yields and improved purity, making the compound more accessible for research and industrial applications.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound to assess its potential impact on ecosystems. Studies suggest that under specific conditions, such as microbial degradation or photochemical reactions, the compound can undergo transformation into less harmful byproducts. These findings are crucial for ensuring sustainable practices in its production and use.

In conclusion, 2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across medicine, materials science, and environmental studies underscore its importance as a versatile chemical entity. As research continues to uncover new functionalities and applications for this compound, it is poised to play an even greater role in advancing scientific and technological frontiers.